1-methyl-4-(2-phenoxybenzoyl)piperazine

• IUPAC Name: (4-methylpiperazin-1-yl)-(2-phenoxyphenyl)methanone
• InChI: InChI=1S/C18H20N2O2/c1-19-11-13-20(14-12-19)18(21)16-9-5-6-10-17(16)22-15-7-3-2-4-8-15/h2-10H,11-14H2,1H3
• InChI Key: DMYMPNVDKYKYMZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=CC=CC=C2OC3=CC=CC=C3
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

1-methyl-4-(2-phenoxybenzoyl)piperazine, also known as MPBP, is a synthetic compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the area of neuroscience.

Scientific Research Applications

1-methyl-4-(2-phenoxybenzoyl)piperazine has been used in various scientific research studies, particularly in the area of neuroscience. It has been shown to have affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. 1-methyl-4-(2-phenoxybenzoyl)piperazine has also been studied for its potential as a PET imaging agent for the 5-HT1A receptor.

Mechanism of Action

The mechanism of action of 1-methyl-4-(2-phenoxybenzoyl)piperazine involves its binding to the 5-HT1A receptor, which leads to the activation of intracellular signaling pathways. This activation results in the modulation of neurotransmitter release and neuronal activity, which can have effects on mood, anxiety, and stress.
Biochemical and Physiological Effects:
1-methyl-4-(2-phenoxybenzoyl)piperazine has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to decrease stress-induced behaviors and increase social interaction. These effects are thought to be mediated by the activation of the 5-HT1A receptor.

Advantages and Limitations for Lab Experiments

One advantage of using 1-methyl-4-(2-phenoxybenzoyl)piperazine in lab experiments is its high affinity for the 5-HT1A receptor, which allows for precise targeting of this receptor. However, one limitation is that 1-methyl-4-(2-phenoxybenzoyl)piperazine has a relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for the study of 1-methyl-4-(2-phenoxybenzoyl)piperazine. One direction is the development of more potent and selective compounds that target the 5-HT1A receptor. Another direction is the investigation of the effects of 1-methyl-4-(2-phenoxybenzoyl)piperazine on other neurotransmitter systems and receptors. Additionally, the use of 1-methyl-4-(2-phenoxybenzoyl)piperazine as a PET imaging agent for the 5-HT1A receptor could have potential clinical applications in the diagnosis and treatment of mood disorders.

Synthesis Methods

The synthesis of 1-methyl-4-(2-phenoxybenzoyl)piperazine involves the reaction between 1-methylpiperazine and 2-phenoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields 1-methyl-4-(2-phenoxybenzoyl)piperazine as a white crystalline solid. The purity of the compound can be improved by recrystallization from a suitable solvent.